1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-phenoxyethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-phenoxyethan-1-one is a chemical compound that has been of interest to scientists for its potential applications in scientific research. This compound is also known as TAK-659 and has been investigated for its potential as a therapeutic agent. In
Scientific Research Applications
Pharmaceutical Development
The triazole moiety is significant in the development of new pharmaceuticals due to its versatility and presence in many biologically active compounds. The compound could be used in the synthesis of novel medications, particularly as an intermediate in the creation of drugs with potential inhibitory effects on enzymes like carbonic anhydrase-II .
Chemical Synthesis and Catalysis
The compound could be used as a catalyst or a reagent in chemical synthesis, facilitating the creation of complex molecules through reactions such as the ‘Click Chemistry’ process .
Mechanism of Action
Target of action
The compound contains a 1,2,3-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds, including triazoles, are known to interact with a wide range of biological targets, including enzymes and receptors .
Mode of action
The mode of action of a compound depends on its structure and the target it interacts with. Triazole compounds are known to form hydrogen bonds with their targets, which can lead to changes in the target’s function .
Biochemical pathways
The specific biochemical pathways affected by this compound would depend on its targets. Triazole compounds have been found to be involved in a variety of biochemical processes, including signal transduction and metabolic pathways .
Result of action
The result of the compound’s action would depend on its specific targets and mode of action. Triazole compounds have been found to have a variety of effects, including antimicrobial, anticancer, and anti-inflammatory activities .
properties
IUPAC Name |
2-phenoxy-1-[2-(triazol-2-ylmethyl)pyrrolidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2/c20-15(12-21-14-6-2-1-3-7-14)18-10-4-5-13(18)11-19-16-8-9-17-19/h1-3,6-9,13H,4-5,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGGXREDMAXQFKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)COC2=CC=CC=C2)CN3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-((2H-1,2,3-triazol-2-yl)methyl)pyrrolidin-1-yl)-2-phenoxyethan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.